Cas no 1190847-04-1 (5-Iodo-1H-indole-3-carboxylic acid)

• Product Name: 5-Iodo-1H-indole-3-carboxylic acid
• CAS No: 1190847-04-1
• MF: C₉H₆INO₂
• MW: 287.053914546967
• MDL: MFCD15474905
• CID: 4562553
• PubChem ID: 23140806
• Update Time: 2025-05-21

5-Iodo-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-IODO-1H-INDOLE-3-CARBOXYLIC ACID
• 1H-Indole-3-carboxylic acid, 5-iodo-
• SB31615
• W17882
• 1190847-04-1
• CS-0060091
• SCHEMBL4234237
• MFCD15474905
• AS-61882
• 5-IODO-1H-INDOLE-3-CARBOXYLICACID
• AKOS037645628
• ALHAYYZMAAKVSE-UHFFFAOYSA-N
• 5-Iodo-1H-indole-3-carboxylic acid

• MDL： MFCD15474905
• Inchi： 1S/C9H6INO2/c10-5-1-2-8-6(3-5)7(4-11-8)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： ALHAYYZMAAKVSE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 286.94433g/mol
• Monoisotopic Mass: 286.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Additional information on 5-Iodo-1H-indole-3-carboxylic acid

5-Iodo-1H-indole-3-carboxylic Acid: A Comprehensive Overview

5-Iodo-1H-indole-3-carboxylic acid, also known by its CAS number 1190847-04-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of indole derivatives, which are widely studied due to their unique structural properties and diverse biological activities. The presence of an iodine atom at the 5-position of the indole ring introduces distinct electronic and steric effects, making it a valuable molecule for both academic research and industrial applications.

The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common structural motif in many bioactive compounds. In the case of 5-Iodo-1H-indole-3-carboxylic acid, the carboxylic acid group at the 3-position further enhances its chemical versatility. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules, such as peptide analogs and heterocyclic compounds. Its ability to participate in various chemical reactions, including coupling reactions and cyclizations, makes it an essential intermediate in organic synthesis.

One of the most promising applications of 5-Iodo-1H-indole-3-carboxylic acid lies in drug discovery. Indole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 5-Iodo-1H-indole-3-carboxylic acid has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic methods have enabled the preparation of high-purity samples of this compound, facilitating its use in device fabrication and testing.

The synthesis of 5-Iodo-1H-indole-3-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the iodination of indole derivatives followed by functionalization at the 3-position to introduce the carboxylic acid group. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, ensuring that the final product meets the stringent requirements of modern pharmaceutical and materials research.

From an environmental perspective, the development of sustainable synthetic routes for 5-Iodo-1H-indole-3-carboxylic acid is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste generation and reduce reliance on hazardous reagents. For example, recent studies have demonstrated the feasibility of using microwave-assisted synthesis or enzymatic catalysis to prepare this compound under mild conditions.

In conclusion, 5-Iodo-1H-indole-3-carboxylic acid, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in advancing scientific knowledge and technological innovation.